![molecular formula C12H19Br B142378 1-Bromo-3,5-dimethyladamantane CAS No. 941-37-7](/img/structure/B142378.png)
1-Bromo-3,5-dimethyladamantane
Overview
Description
1-Bromo-3,5-dimethyladamantane (1-Br-3,5-DMA) is a synthetic compound with a wide range of applications in the scientific research field. It is an adamantane derivative with a bromine atom at the 1-position and two methyl groups at the 3 and 5-positions. It is a white, crystalline solid that is insoluble in water, but soluble in organic solvents. 1-Br-3,5-DMA is used in organic synthesis and as a reagent in organic reactions. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Synthesis of Memantine and Its Derivatives
1-Bromo-3,5-dimethyladamantane is primarily utilized in the synthesis of memantine and its derivatives. Memantine, a well-known therapeutic drug for Alzheimer's disease, can be synthesized through direct amination of this compound with thiourea. This process has been optimized to enhance yield and purity, resulting in a simpler, safer, and more economical method (Vu et al., 2023). Another study also focused on optimizing the synthesis process of memantine hydrochloride through a similar method, emphasizing reaction conditions and yield improvement (Thi Hong Long Nguyen et al., 2022).
Neuroprotective and Anticonvulsant Effects
Research has demonstrated the neuroprotective properties of memantine, synthesized from this compound, in various models. For example, memantine showed significant neuroprotection against hypoxic or ischemic damage in rat models and chick embryo cerebral neurons (Seif el Nasr et al., 1990). Additionally, memantine displayed anticonvulsant activities in animal models, providing insights into its potential therapeutic applications in conditions like epilepsy and Parkinson's disease (Parsons et al., 1995).
Molecular and Spectroscopic Studies
Several studies have focused on the molecular and spectroscopic properties of derivatives of this compound. For example, Aydin and Gunther (1981) conducted a detailed study on the spin-spin coupling constants in 2-methyl- and 3,5-dimethyladamantane, providing valuable information on the effect of methyl-substitution on these parameters (Aydin & Gunther, 1981).
Safety and Hazards
The safety data sheet for 1-Bromo-3,5-dimethyladamantane indicates that it poses no health hazard and would offer no hazard beyond that of ordinary combustible materials . It is recommended to avoid breathing vapors, mist, or gas and to use personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves .
properties
IUPAC Name |
1-bromo-3,5-dimethyladamantane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19Br/c1-10-3-9-4-11(2,6-10)8-12(13,5-9)7-10/h9H,3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUCXLVDIVQWYJR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC3CC(C1)(CC(C3)(C2)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00916495 | |
Record name | 1-Bromo-3,5-dimethyladamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00916495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
941-37-7 | |
Record name | 1-Bromo-3,5-dimethyladamantane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=941-37-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Bromo-3,5-dimethyladamantane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000941377 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 941-37-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102293 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 1-Bromo-3,5-dimethyladamantane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00916495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-3,5-dimethyltricyclo[3.3.1.13,7]decane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.162 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1-BROMO-3,5-DIMETHYLADAMANTANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SE68KQ68T1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 1-Bromo-3,5-dimethyladamantane in pharmaceutical chemistry?
A1: this compound is a crucial starting material in the synthesis of Memantine hydrochloride [, , ]. The compound's structure, particularly the bromine atom at the 1-position, allows for various chemical transformations, making it a versatile precursor for Memantine and potentially other pharmaceutical compounds.
Q2: What are the recent advancements in synthesizing Memantine hydrochloride from this compound?
A2: Researchers have explored more efficient and cost-effective methods for synthesizing Memantine hydrochloride from this compound. One approach involves direct amination using either thiourea [] or urea []. These methods offer advantages over traditional multi-step syntheses, including reduced reaction times, higher yields, and simplified procedures, making them potentially more suitable for large-scale production.
Q3: Can you elaborate on the direct amination method using thiourea and its advantages?
A3: Direct amination of this compound with thiourea involves reacting the compound with thiourea in the presence of propylene glycol (PG) and hydrochloric acid (HCl) []. This method has been optimized for temperature, reaction time, and molar ratios of reactants to achieve high yields (up to 83.11%) of Memantine hydrochloride. The obtained product was characterized by IR, MS, and H-NMR spectroscopy, confirming its purity and identity []. This one-pot synthesis offers a simpler, safer, and more economical alternative to conventional methods.
Q4: What other synthetic routes utilize this compound as a starting material?
A4: Beyond direct amination, this compound can be used to synthesize 1-acetamido-3,5-dimethyladamantane []. This method employs manganese-containing catalysts, such as MnCl2, MnBr2, and Mn(acac)3, and operates at moderate temperatures (120-130°C) []. This reaction pathway highlights the versatility of this compound in accessing diverse adamantane derivatives, which are valuable building blocks in medicinal chemistry.
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